Cas no 95722-07-9 (Acetic acid,[2-[hexahydro-5-hydroxy-4-(3-hydroxy-4-methyl-1,6-nonadiynyl)-2(1H)-pentalenylidene]ethoxy]-,[3aS-[2E,3aa,4a(3R*,4S*),5b,6aa]]- (9CI))

• Product name: Acetic acid,[2-[hexahydro-5-hydroxy-4-(3-hydroxy-4-methyl-1,6-nonadiynyl)-2(1H)-pentalenylidene]ethoxy]-,[3aS-[2E,3aa,4a(3R*,4S*),5b,6aa]]- (9CI)
• CAS No: 95722-07-9
• MF: C₂₂H₃₀O₅
• MW: 374.470607280731
• CID: 808743
• PubChem ID: 5311044

Acetic acid,[2-[hexahydro-5-hydroxy-4-(3-hydroxy-4-methyl-1,6-nonadiynyl)-2(1H)-pentalenylidene]ethoxy]-,[3aS-[2E,3aa,4a(3R*,4S*),5b,6aa]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[2-[hexahydro-5-hydroxy-4-(3-hydroxy-4-methyl-1,6-nonadiynyl)-2(1H)-pentalenylidene]ethoxy]-,[3aS-[2E,3aa,4a(3R*,4S*),5b,6aa]]- (9CI)
• Acetic acid,[2-[hexahydro-5-hydroxy-4-(3-hydroxy-4-methyl-1,6-nonadiynyl)-2(1H)-pentalenylidene]ethoxy]-,[3aS-[2E,3aa,4a(3R*,
• Cicaprostum [Latin]
• (2-((2E,3aS,4S,5R,6aS)-Hexahydro-5-hydroxy-4-((3S,4S)-3-hydroxy-4-methyl-1,6-nonadiynyl)-2(1H)-pentalenylidene)ethoxy)acetic acid
• ZK-96480
• DTXSID00873211
• NE94J8CAMD
• GTPL1917
• 13,14-Didehydro-16,20-dimethyl-3-oxa-18,18,19,19-tetradehydro-6-carbaprostaglandin I2
• 94079-80-8
• Cicaprost [INN]
• Q27076013
• 95722-07-9
• CICAPROST [MART.]
• PDSP2_001537
• 2-{2-[(2E,3aS,4S,5R,6aS)-5-hydroxy-4-[(3S,4S)-3-hydroxy-4-methylnona-1,6-diyn-1-yl]-octahydropentalen-2-ylidene]ethoxy}acetic acid
• ZK 96480
• CHEMBL160629
• CS-0015866
• CHEBI:135578
• 5-(7-Hydroxy-6-(3-hydroxy-4-methylnona-1,6-diynyl)-bicyclo(3.3.0)octan-3-yliden)-3-oxapentanoic acid
• 2-[(2E)-2-[(3aS,4S,5R,6aS)-5-hydroxy-4-[(3S,4S)-3-hydroxy-4-methylnona-1,6-diynyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]ethoxy]acetic acid
• SCHEMBL61349
• HY-19583
• Acetic acid, (2-(hexahydro-5-hydroxy-4-(3-hydroxy-4-methyl-1,6-nonadiynyl)-2(1H)-pentalenylidene)ethoxy)-, (3aS-(2E,3aalpha,4alpha(3R*,4R*),5beta,6aalpha))-
• Cicaprost
• Acetic acid, ((2E)-2-((3aS,4S,5R,6aS)-hexahydro-5-hydroxy-4-((3S,4S)-3-hydroxy-4-methyl-1,6-nonadiynyl)-2(1H)-pentalenylidene)ethoxy)-
• Cicaprostum
• UNII-NE94J8CAMD

• Inchi： InChI=1S/C22H30O5/c1-3-4-5-6-15(2)20(23)8-7-18-19-12-16(9-10-27-14-22(25)26)11-17(19)13-21(18)24/h9,15,17-21,23-24H,3,6,10-14H2,1-2H3,(H,25,26)/b16-9+/t15-,17-,18+,19-,20+,21+/m0/s1
• InChI Key： ARUGKOZUKWAXDS-SEWALLKFSA-N
• SMILES： CCC#CCC(C)C(C#CC1C(CC2C1CC(=CCOCC(=O)O)C2)O)O

Computed Properties

• Exact Mass: 374.209
• Monoisotopic Mass: 374.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.2
• Boiling Point: 591.1°C at 760 mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.569
• PSA: 86.99000
• LogP: 2.22490